Cas no 864719-17-5 (Sequosempervirin B)

• Product Name: Sequosempervirin B
• CAS No: 864719-17-5
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 837216
• PubChem ID: 70698191
• Update Time: 2024-12-09

Sequosempervirin B Chemical and Physical Properties

Names and Identifiers

• 4-Pentene-1,2-diol, 3-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-, (2S,3S,4E)-
• Sequosempervirin B
• 4-Pentene-1,2-diol,3-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-, (2S,3S,4E)-
• (2S,3S,4E)-3-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-4-pentene-1,2-diol (ACI)
• Q27138320
• 864719-17-5
• CS-0016693
• AKOS040762332
• CHEBI:69975
• HY-N1289
• FS-9436
• (E,2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)pent-4-ene-1,2-diol
• [ "" ]

• Inchi： 1S/C18H20O5/c1-23-18-10-13(5-9-16(18)21)15(17(22)11-19)8-4-12-2-6-14(20)7-3-12/h2-10,15,17,19-22H,11H2,1H3/b8-4+/t15-,17+/m0/s1
• InChI Key： JRWXFOFDIRHTQG-GRNKITJOSA-N
• SMILES： [C@H](C1C=CC(O)=C(OC)C=1)([C@H](O)CO)/C=C/C1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 316.13107373g/mol
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 589.0±50.0 °C at 760 mmHg
• Flash Point: 310.0±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Sequosempervirin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds